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Compound of Interest

Compound Name: 4-CYANO-7-METHYLINDAN

Cat. No.: B015055

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Cyano-7-methylindan is a substituted indan derivative with potential applications in
medicinal chemistry and materials science. A thorough understanding of its physicochemical
properties is fundamental for its development and application in these fields. This technical
guide provides a comprehensive overview of the known and predicted physicochemical
characteristics of 4-cyano-7-methylindan, alongside detailed experimental protocols for their
determination.

Core Physicochemical Properties

Due to the limited availability of direct experimental data for 4-cyano-7-methylindan, this guide
presents a combination of the sparse available data, predicted values from computational
models, and experimental data from structurally related compounds to provide a
comprehensive profile.

Data Summary

The following table summarizes the key physicochemical properties of 4-cyano-7-methylindan
and related compounds for comparative analysis.
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7-Methyl-1- .
4-CYANO-7- . 4-Methylindan
Property indanone
METHYLINDAN (Analogue)
(Analogue)
Molecular Formula Ci11H1iN C10H100 CioH12
Molecular Weight 157.21 g/mol 146.19 g/mol 132.20 g/mol
) Off-White to Pale Colorless to pale
Physical State ) o -
Yellow Solid yellow liquid
Melting Point Not available 52-56 °C Not available
- , Predicted: ~300-350 260.4 °C at 760 _
Boiling Point Not available
°C mmHg
) ) ) Soluble in Chloroform,
. Predicted: Poorly Soluble in organic
Solubility ) Ethyl Acetate,
soluble in water solvents ]
Methanol (Slightly)[1]
logP (Octanol-Water ) ]
N o Predicted: ~2.5 - 3.0 Not available 3.1[2]
Partition Coefficient)
Predicted: ~1.5-2.5 ] ]
pKa Not available Not applicable

(protonated nitrile)

Note: Predicted values are derived from computational models and should be confirmed by

experimental data.

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties of 4-cyano-7-

methylindan are provided below. These protocols are based on standard laboratory practices

and can be adapted as needed.

Melting Point Determination

Objective: To determine the temperature range over which 4-cyano-7-methylindan transitions

from a solid to a liquid state.

Methodology:
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o Sample Preparation: A small amount of finely powdered 4-cyano-7-methylindan is packed
into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus.

e Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to
estimate the approximate melting point, followed by a slower heating rate (1-2 °C/min) near
the expected melting point for an accurate determination.

o Observation: The temperatures at which the substance begins to melt (the first appearance
of liquid) and completely melts are recorded. This range is reported as the melting point.

Sample Preparation Measurement Result

Powder Sample |—>| Pack Capillary Tube |—>| Place in Apparatus |—>| Controlled Heating |—>| Observe & Record |—>| Melting Point Range

Preparation Equilibration Analysis

Weigh Sample |—>| Add Solvent |—>| Agitate at Constant Temp. |—>| Visual Inspection |—>| Filter & Analyze Supernatant Solubility Data

Preparation Partitioning Analysis

Prepare Saturated Phases }—b{ Dissolve Sample }—b{ Mix & Separate Phases }—P{Analyze Concentration in Each Phase }—P{ Calculate LogP LogP Value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylindan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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